Cas no 40710-28-9 (18-Oxononahexacontanoic acid)

• Product Name: 18-Oxononahexacontanoic acid
• CAS No: 40710-28-9
• MF: C₆₉H₁₃₆O₃
• MW: 1013.81636333466
• CID: 2667702
• Update Time: 2023-08-06

18-Oxononahexacontanoic acid Chemical and Physical Properties

Names and Identifiers

• 18-Oxononahexacontanoic acid

• Inchi： 1S/C69H136O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-47-50-53-56-59-62-65-68(70)66-63-60-57-54-51-48-45-46-49-52-55-58-61-64-67-69(71)72/h2-67H2,1H3,(H,71,72)
• InChI Key： ZRDJXJFKUGRBMG-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC(=O)O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1013.049
• Monoisotopic Mass: 1013.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 72
• Rotatable Bond Count: 67
• Complexity: 991
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 32.7
• Topological Polar Surface Area: 54.4